Cas no 1262-67-5 (p-Bromobenzenesulfonate Reserpic Acid Methyl Ester)

• Product Name: p-Bromobenzenesulfonate Reserpic Acid Methyl Ester
• CAS No: 1262-67-5
• MF: C₂₉H₃₃BrN₂O₇S
• MW: 633.550526380539
• CID: 1064899
• Update Time: 2025-04-20

p-Bromobenzenesulfonate Reserpic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• p-Bromobenzenesulfonate Reserpic Acid Methyl Ester
• 18β-Hydroxy-11,17α-diMethoxy-3β,20α-yohiMban-16β-carboxylic Acid Methyl, p-BroMobenzenesulfonate Ester
• methyl (1R,15S,17R,18R,19S,20S)-17-(4-bromophenyl)sulfonyloxy-6,18-dimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate

• Inchi： 1S/C29H33BrN2O7S/c1-36-18-6-9-20-21-10-11-32-15-16-12-25(39-40(34,35)19-7-4-17(30)5-8-19)28(37-2)26(29(33)38-3)22(16)14-24(32)27(21)31-23(20)13-18/h4-9,13,16,22,24-26,28,31H,10-12,14-15H2,1-3H3/t16-,22+,24-,25-,26+,28+/m1/s1
• InChI Key： AWSOQGFEQNOXNW-GXTCVXTHSA-N
• SMILES： BrC1C=CC(=CC=1)S(=O)(=O)O[C@H]1[C@@H]([C@@H](C(=O)OC)[C@H]2C[C@@H]3C4=C(C5C=CC(=CC=5N4)OC)CCN3C[C@H]2C1)OC

Computed Properties

• Exact Mass: 632.11900

Experimental Properties

• PSA: 115.54000
• LogP: 5.47500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids